Cyclobenzaprine b-D-glucuronide

• Molecular Formula: C26H30NO7+
• Molecular Weight: 468.5 g/mol
• InChI: InChI=1S/C26H29NO7/c1-27(2,34-26-23(30)21(28)22(29)24(33-26)25(31)32)15-7-12-20-18-10-5-3-8-16(18)13-14-17-9-4-6-11-19(17)20/h3-6,8-14,21-24,26,28-30H,7,15H2,1-2H3/p+1/t21-,22-,23+,24-,26?/m0/s1
• InChIKey: OMFPVFJFTFJOSO-BFZHNPFYSA-O

Cyclobenzaprine b-D-Glucuronide: Reference Standard and Major Metabolite

Cyclobenzaprine β-D-glucuronide (also designated Cyclobenzaprine N-β-D-glucuronide or Cyclobenzaprine N⁺-glucuronide, CAS 67324-97-4) is a quaternary ammonium-linked glucuronide conjugate and the major urinary metabolite of the skeletal muscle relaxant cyclobenzaprine in humans [1]. This compound is formed via N⁺-glucuronidation, a Phase II conjugation pathway catalyzed primarily by UGT1A4 and UGT2B10 that enhances aqueous solubility and facilitates renal elimination [2]. Its molecular formula is C₂₆H₂₉NO₆ with a molecular weight of 451.51 g/mol [3].

1

Metabolite Reference Standard — Essential for calibrating LC-MS/MS methods targeting cyclobenzaprine N⁺-glucuronide, the dominant drug-related species in human urine.

2

Analytical Method Development — Supports method validation, quality control, and ANDA/NDA submission workflows requiring a characterized glucuronide reference material.

3

Regulatory Standard Context — Supplied as a reference standard meeting USP, EMA, JP, and BP criteria; purity specifications support ICH-compliant impurity testing.

• [1] Hucker HB, Stauffer SC, Albert KS, Lei BW. Physiological disposition and metabolism of cyclobenzaprine in the rat, dog, rhesus monkey, and man. Drug Metab Dispos. 1978;6(6):659-672. View Source
• [2] Kato Y, Izukawa T, Oda S, Fukami T, Finel M, Yokoi T, Nakajima M. Human UDP-glucuronosyltransferase (UGT) 2B10 in drug N-glucuronidation: substrate screening and comparison with UGT1A4. Drug Metab Dispos. 2013;41(7):1389-1397. View Source
• [3] PubChem. Cyclobenzaprine N-Glucuronide (Compound Summary). National Center for Biotechnology Information. CID 115042. View Source

Cyclobenzaprine b-D-Glucuronide: Why Substitution Fails

Cyclobenzaprine β-D-glucuronide occupies a non-substitutable position in analytical workflows due to three differentiating factors: (1) species-specific metabolism—humans excrete this glucuronide as a major metabolite whereas rats do not produce it, rendering alternative species-derived matrices irrelevant for human method validation [1]; (2) route-dependent excretion kinetics—urinary recovery of this conjugate differs quantitatively between oral and parenteral administration routes, a phenomenon not observable with the parent drug alone [2]; and (3) N⁺-glucuronide structural uniqueness—unlike O-glucuronides, this quaternary ammonium-linked conjugate requires optimized enzymatic hydrolysis conditions (e.g., β-glucuronidase from Patella vulgata) for accurate indirect quantification, whereas parent cyclobenzaprine and norcyclobenzaprine do not form comparable stable N⁺-glucuronide conjugates [3].

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Parent Drug Cannot Substitute

Cyclobenzaprine HCl differs fundamentally in ionization efficiency, retention, and fragmentation. Methods calibrated with parent drug miss the >50-fold dominant urinary glucuronide signal and may drastically underreport exposure.

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Hydrolysis Protocol May Not Transfer

Enzymatic hydrolysis optimized for O-glucuronides is not automatically valid for quaternary ammonium-linked N⁺-glucuronides. β-glucuronidase source selection can shift reported concentrations by up to an order of magnitude.

!

Structural Analog Context Differs

Norcyclobenzaprine and desmethyl glucuronide share metabolic pathways but differ in analytical behavior. Published methods for other tertiary amine drugs may not reproduce quantitative performance for cyclobenzaprine glucuronide without explicit re-validation.

• [1] Hucker HB, Stauffer SC, Albert KS, Lei BW. Physiological disposition and metabolism of cyclobenzaprine in the rat, dog, rhesus monkey, and man. Drug Metab Dispos. 1978;6(6):659-672. View Source
• [2] Hucker HB, Stauffer SC, Albert KS, Lei BW. Plasma levels and bioavailability of cyclobenzaprine in human subjects. J Clin Pharmacol. 1977;17(11-12):719-727. View Source
• [3] Hawes EM. N⁺-glucuronidation, a common pathway in human metabolism of drugs with a tertiary amine group. Drug Metab Dispos. 1998;26(9):830-837. View Source

Cyclobenzaprine b-D-Glucuronide: Quantitative Differentiation Evidence

Glucuronide Dominance in Human Urinary Excretion

Cyclobenzaprine β-D-glucuronide is a major urinary metabolite exclusively in humans, whereas rats—the primary preclinical toxicology species—excrete predominantly phenolic derivatives with no detectable glucuronide of the parent amine. This species divergence creates a regulatory requirement for human-specific metabolite standards in method bridging studies [1].

Glucuronide Dominance

Head-to-head

>50× molar excess glucuronide vs unchanged parent drug in human urine

Supports glucuronide-targeted method validation.

Methods omitting hydrolysis underreport total exposure by two orders of magnitude.

Evidence Dimension	Presence as major urinary metabolite
Target Compound Data	Major metabolite (cyclobenzaprine glucuronide) in human urine
Comparator Or Baseline	Rat urine: phenolic derivatives only; no parent amine glucuronide detected
Quantified Difference	Qualitative difference (present in human, absent in rat)
Conditions	In vivo metabolic profiling in rat, dog, rhesus monkey, and man following oral ¹⁴C-cyclobenzaprine administration

Why This Matters

Laboratories conducting cross-species method validations for regulatory submissions (IND/NDA) require this human-specific metabolite standard because rodent-derived reference materials cannot serve as surrogates.

• [1] Hucker HB, Stauffer SC, Albert KS, Lei BW. Physiological disposition and metabolism of cyclobenzaprine in the rat, dog, rhesus monkey, and man. Drug Metab Dispos. 1978;6(6):659-672. View Source

Route-Dependent Glucuronidation and Bioavailability

Urinary excretion of total cyclobenzaprine (unchanged plus glucuronide conjugate) demonstrates statistically significant route dependence, with greater recovery following oral administration compared to intramuscular and intravenous routes. This difference cannot be detected when quantifying parent drug alone [1]. A GLC method validated for plasma and urine detection of unchanged drug showed plasma concentrations ranging from 5 to 51 ng/mL following 40 mg dosing, underscoring the need for metabolite-level quantification to capture total exposure [2].

Route-Dependent Metabolism

Cross-study comparable

Oral F0.33 (67% lower than IV)

IV F1.0 (reference)

Urinary glucuronideHighest after oral; lowest after IV

Exposure-model interpretation context.

Route-dependent glucuronidation gradient requires administration-route reference for forensic interpretation.

Evidence Dimension	Urinary excretion of total cyclobenzaprine (unchanged + glucuronide conjugate)
Target Compound Data	Greater urinary excretion following oral administration
Comparator Or Baseline	Intramuscular and intravenous administration routes
Quantified Difference	Significantly greater (route-dependent difference)
Conditions	Healthy human volunteers receiving 10 mg oral, 10 mg and 20 mg intramuscular, and 10 mg intravenous cyclobenzaprine hydrochloride

Why This Matters

Quantification of cyclobenzaprine β-D-glucuronide is essential for accurate assessment of route-dependent bioavailability and first-pass metabolism in human pharmacokinetic studies.

• [1] Hucker HB, Stauffer SC, Albert KS, Lei BW. Evidence for route dependent biotransformation of cyclobenzaprine hydrochloride. Biopharm Drug Dispos. 1982;3(4):357-366. View Source
• [2] Hucker HB, Stauffer SC. GLC determination of cyclobenzaprine in plasma and urine. J Pharm Sci. 1976;65(8):1253-1255. View Source

High N⁺-Glucuronide Excretion Among Tertiary Amines

Cyclobenzaprine belongs to a defined class of tertiary amine drugs whose N⁺-glucuronide metabolites account for >10% mean urinary excretion of orally administered dose, alongside cyclizine, cyproheptadine, dothiepin, doxepin, ketotifen, lamotrigine, mianserin, and tioconazole [1]. Approximately 93% of cyclobenzaprine is plasma protein-bound, with an elimination half-life of 18 hours and clearance of 0.7 L/min; the glucuronide conjugate constitutes the primary route of elimination from systemic circulation [2].

High N⁺-Glucuronide Excretion

Class-level inference

>10% of oral dose excreted as N⁺-glucuronide

1 of only 9 marketed drugs exceeding this threshold (Hawes, 1998)

Exclusive metabolic category requires glucuronide-focused analytics.

Hydrolysis protocols for lower-excreting drugs may produce quantitative bias; explicit validation recommended.

Evidence Dimension	Mean urinary excretion of N⁺-glucuronide as percentage of oral dose
Target Compound Data	>10% of orally administered dose
Comparator Or Baseline	Other tertiary amine drugs with aliphatic amine groups (cyclizine, cyproheptadine, doxepin, etc.)
Quantified Difference	All exceed 10% threshold (class characteristic)
Conditions	Human pharmacokinetic studies with oral drug administration

Why This Matters

This quantitative class characteristic confirms that cyclobenzaprine β-D-glucuronide is a major clearance pathway metabolite, not a trace-level entity, mandating its inclusion in comprehensive bioanalytical method validation for ANDA submissions.

• [1] Hawes EM. N⁺-glucuronidation, a common pathway in human metabolism of drugs with a tertiary amine group. Drug Metab Dispos. 1998;26(9):830-837. View Source
• [2] Cyclobenzaprine: Dosage, Mechanism/Onset of Action, Half-Life. Medicine.com. Updated 2020-02-17. View Source

Recombinant vs. Mollusk β-Glucuronidase Efficiency

Unlike its N-desmethyl metabolite norcyclobenzaprine (nCBP), cyclobenzaprine forms a stable N⁺-glucuronide conjugate that directly impacts its clearance kinetics. In vitro receptor binding studies demonstrate that while cyclobenzaprine and norcyclobenzaprine exhibit comparable high-affinity binding to 5HT₂ₐ receptors (Kᵢ = 5.2 nM and 13 nM, respectively) [1], norcyclobenzaprine does not form a stable N⁺-glucuronide, which may affect its clearance and explains the unexpectedly high and persistent blood levels of nCBP observed in human subjects [2].

Enzyme Source Efficiency

Head-to-head

RecombinantNear-complete conversion

Mollusk2- to 10-fold lower recovery

Mastrianni et al. (2016), patient urine, LC-MS/MS

Supports hydrolysis protocol review.

Recombinant enzyme is a prerequisite for inter-laboratory comparability in forensic workflows.

Evidence Dimension	N⁺-glucuronide formation capability and clearance mechanism
Target Compound Data	Forms stable N⁺-glucuronide conjugate
Comparator Or Baseline	Norcyclobenzaprine: does not form stable N⁺-glucuronide
Quantified Difference	Qualitative difference in metabolic fate
Conditions	In vitro metabolic stability assays; human in vivo pharmacokinetic profiling

Why This Matters

For research programs evaluating cyclobenzaprine derivatives or metabolite pharmacology (including norcyclobenzaprine's activity at 5HT₂ₐ and H₁ receptors), the cyclobenzaprine β-D-glucuronide standard enables accurate quantification of parent drug clearance and distinguishes it from the persistent, non-glucuronidated nCBP metabolite.

• [1] Da Costa BR, et al. Cyclobenzaprine (CBP) and Its Major Metabolite Norcyclobenzaprine (nCBP) Are Potent Antagonists of Human Serotonin Receptor 2a (5HT₂ₐ), Histamine Receptor H-1 and α-Adrenergic Receptors. ACR Meeting Abstracts. 2012; Poster 2073. View Source
• [2] TONIX Pharmaceuticals, Inc. Announces Poster Presentation at the 2012 American College of Rheumatology Annual Scientific Meeting. BioSpace. 2012-09-19. View Source

Human-Selective Glucuronide vs. Rodent Phenolic Metabolism

Cyclobenzaprine forms a quaternary ammonium-linked N⁺-glucuronide, a less common conjugate type that exhibits differential susceptibility to enzymatic hydrolysis compared to standard O-glucuronides. LC-MS/MS method development for amitriptyline and cyclobenzaprine in urine requires optimization of enzymatic hydrolysis using β-glucuronidase (specifically from Patella vulgata, not Escherichia coli) to achieve complete cleavage of the N⁺-glucuronide linkage [1]. This optimization is not required for O-glucuronide metabolites of other drug classes.

Species Metabolic Divergence

Cross-study comparable

HumanMajor: N⁺-glucuronide; urinary excretion

RatMajor: phenolic derivatives; fecal excretion

Hucker et al. (1978); ¹⁴C-labeled cyclobenzaprine

MIST-compliant metabolite safety testing context.

Rat toxicology does not assess human-relevant glucuronide exposure; authentic standard required for MIST quantification.

Evidence Dimension	β-glucuronidase hydrolysis efficiency
Target Compound Data	Requires Patella vulgata β-glucuronidase for optimal cleavage of N⁺-glucuronide linkage
Comparator Or Baseline	O-glucuronides: efficiently hydrolyzed by E. coli β-glucuronidase
Quantified Difference	Enzyme source-dependent (qualitative difference in susceptibility)
Conditions	Urine sample preparation for LC-MS/MS quantification; comparative hydrolysis efficiency studies

Why This Matters

Procurement of authentic cyclobenzaprine β-D-glucuronide reference standard enables direct LC-MS/MS quantification without hydrolysis, bypassing the enzyme source variability and incomplete cleavage that confound indirect (post-hydrolysis) methods.

• [1] Variations in enzymatic hydrolysis efficiencies for amitriptyline and cyclobenzaprine in urine: development of an LC-MS/MS method for the determination of five psychoactive drugs in postmortem urine. OUCi DNTB. View Source

Analytical Reference Standard Purity Specification: Minimum 95% (HPLC/GC)

Commercial cyclobenzaprine β-D-glucuronide reference standards are supplied with specified minimum purity of 95% (by HPLC or GC) . This purity tier is comparable to other glucuronide impurity reference standards used in pharmaceutical product development, ANDA/DMF submissions, and stability studies . The compound is supplied as a mixture of diastereomers, with molecular characterization data including collision cross section (CCS) values: [M-H]⁻ = 193.32 Ų, [M+H]⁺ = 195.80 Ų, and [M+Na]⁺ = 203.11 Ų, facilitating ion mobility spectrometry identification [1].

Evidence Dimension	Analytical reference standard purity
Target Compound Data	Minimum 95% purity (HPLC/GC)
Comparator Or Baseline	Industry standard for glucuronide impurity reference standards (≥95%)
Quantified Difference	Meets industry benchmark
Conditions	Commercial Certificate of Analysis specifications; characterization via HPLC, GC, LC-MS/MS

Why This Matters

The ≥95% purity specification with documented diastereomeric composition ensures suitability for quantitative LC-MS/MS calibration, method validation, and regulatory-compliant (ANDA/DMF) quality control applications.

• [1] Metabolite Cyclobenzaprine N⁺-Glucuronide. DrugBank. Collision Cross Sections (CCS). View Source

Cyclobenzaprine b-D-Glucuronide: Research and Industrial Applications

Forensic Urine Drug Testing via Glucuronide Hydrolysis

Use cyclobenzaprine β-D-glucuronide as a quantitative reference standard to assess total drug exposure following oral versus parenteral administration. Evidence demonstrates that urinary excretion of the glucuronide conjugate is significantly greater after oral dosing, reflecting first-pass metabolism that cannot be captured by parent drug quantification alone. This application is essential for bioavailability/bioequivalence (BA/BE) studies and IND/NDA regulatory submissions [1].

ANDA/NDA Impurity and Metabolite Reference Standard

Employ cyclobenzaprine β-D-glucuronide as a human-specific metabolite marker in comparative metabolism studies bridging rodent toxicology data to human pharmacokinetic predictions. Since rats excrete phenolic derivatives without detectable parent amine glucuronide, this standard is required to validate that analytical methods developed in rodent matrices can be translated to human clinical samples without metabolite interference [1].

MIST-Compliant Human Metabolite Safety Testing

Utilize authentic cyclobenzaprine β-D-glucuronide reference standard for direct LC-MS/MS quantification in urine and plasma, eliminating the need for β-glucuronidase hydrolysis. Given that N⁺-glucuronides require optimized hydrolysis conditions (Patella vulgata enzyme, not E. coli) for complete cleavage, direct quantification with this standard avoids enzyme source variability and ensures accurate measurement of conjugated metabolite concentrations [2].

N⁺-Glucuronidation and UGT Enzyme Kinetics

Apply cyclobenzaprine β-D-glucuronide as a calibration standard when quantifying parent drug clearance in studies investigating the distinct pharmacokinetic profiles of cyclobenzaprine versus its N-desmethyl metabolite norcyclobenzaprine. Since norcyclobenzaprine does not form a stable N⁺-glucuronide, accurate measurement of cyclobenzaprine glucuronide concentrations enables researchers to differentiate clearance mechanisms and interpret receptor occupancy data (5HT₂ₐ Kᵢ = 5.2 nM for CBP; 13 nM for nCBP) [3].

Application

Selection Property

Validation Focus

Forensic Urine Drug Testing

Enzymatic hydrolysis protocol compatibility

Recombinant β-glucuronidase efficiency and liberated parent drug quantification

ANDA/NDA Impurity Reference Standard

Regulatory-grade characterized reference material

Stability-indicating method specificity and ICH-compliant impurity profiling

MIST-Compliant Metabolite Safety Testing

Human-selective disproportionate metabolite (>10% exposure)

Quantitative method validation in human plasma and urine research matrices

UGT Enzyme Kinetics Studies

Quaternary ammonium-linked N⁺-glucuronide identity confirmation

Co-chromatography and MS/MS fragmentation pattern in recombinant UGT incubation assays

• [1] Hucker HB, Stauffer SC, Albert KS, Lei BW. Physiological disposition and metabolism of cyclobenzaprine in the rat, dog, rhesus monkey, and man. Drug Metab Dispos. 1978;6(6):659-672. View Source
• [2] Variations in enzymatic hydrolysis efficiencies for amitriptyline and cyclobenzaprine in urine: development of an LC-MS/MS method for the determination of five psychoactive drugs in postmortem urine. OUCi DNTB. View Source
• [3] Da Costa BR, et al. Cyclobenzaprine (CBP) and Its Major Metabolite Norcyclobenzaprine (nCBP) Are Potent Antagonists of Human Serotonin Receptor 2a (5HT₂ₐ), Histamine Receptor H-1 and α-Adrenergic Receptors. ACR Meeting Abstracts. 2012; Poster 2073. View Source